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Compound of Interest

Compound Name: U-99194 maleate

Cat. No.: B3005408

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-99194 maleate is a compound recognized for its selective antagonist activity at the
dopamine D3 receptor. Due to the localization of D3 receptors in the limbic areas of the brain,
U-99194 maleate is a valuable pharmacological tool for investigating the role of this receptor
subtype in various central nervous system functions and disorders. These application notes
provide a comprehensive overview of the administration routes, dosage considerations, and
detailed protocols for utilizing U-99194 maleate in rodent behavioral studies, particularly
focusing on motor activity and emotional behaviors.

Mechanism of Action

U-99194 maleate acts as a putative antagonist of the dopamine D3 receptor. By blocking the
binding of dopamine to D3 receptors, it can modulate downstream signaling pathways
implicated in the regulation of locomotion, motivation, and emotional expression. The dopamine
D3 receptor is a G protein-coupled receptor that, upon activation, typically inhibits adenylyl
cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By antagonizing this
receptor, U-99194 maleate can prevent this inhibitory effect, thereby influencing neuronal
activity in key brain regions such as the nucleus accumbens and other limbic structures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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